Cas no 1551314-95-4 (1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol)

• Product Name: 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol
• CAS No: 1551314-95-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6329629
• PubChem ID: 82713152
• Update Time: 2025-10-12

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol
• 1551314-95-4
• EN300-1894911
• AKOS021030998

• Inchi： 1S/C10H11BrO4/c11-7-3-6(8(13)5-12)4-9-10(7)15-2-1-14-9/h3-4,8,12-13H,1-2,5H2
• InChI Key： ZIFPHAZUZDQPNE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)C(CO)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol

Introduction to 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol (CAS No. 1551314-95-4)

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1551314-95-4, this molecule represents a unique structural framework that combines elements of benzodioxin derivatives with diol functionality, making it a promising candidate for further exploration in drug discovery and development. The presence of a bromo substituent at the 8-position of the benzodioxin ring introduces additional reactivity, which can be exploited for various synthetic transformations and biological evaluations.

The chemical structure of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol consists of a benzodioxin core substituted with an ethane diol moiety at the 1-position. This arrangement creates a molecule with potential applications in the synthesis of bioactive compounds. The benzodioxin scaffold is well-known for its role in several pharmacologically active agents, while the diol group provides opportunities for further derivatization and functionalization. Such structural features are often leveraged in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzodioxin derivatives. These compounds have shown promise in multiple therapeutic areas, including central nervous system disorders, inflammation, and cancer. The bromo-substituted benzodioxin derivatives, in particular, have been investigated for their ability to modulate biological pathways associated with these conditions. The diol functionality in 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol further enhances its utility as a building block for drug design.

One of the key aspects that make 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol an attractive compound is its synthetic versatility. The bromo group at the 8-position of the benzodioxin ring allows for palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis to construct complex molecular architectures. Additionally, the diol group can undergo various chemical transformations, such as oxidation or reduction, to yield different functionalized derivatives. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have begun to explore the biological activity of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol and its derivatives. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, modifications of the benzodioxin scaffold have been shown to interfere with signaling pathways related to inflammation and pain perception. The diol group also contributes to potential interactions with biological targets, making this molecule a versatile scaffold for drug discovery.

The synthesis of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a brominated benzodioxin precursor followed by its reaction with an appropriate ethylene oxide derivative to introduce the diol functionality. Advanced synthetic techniques such as flow chemistry and automated synthesis have been employed to improve efficiency and reproducibility.

In conclusion, 1-(8-bromo - 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) ethane - 1 , 2 - diol (CAS No. 1551314 - 95 - 4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a brominated benzodioxin core and a diol moiety makes it a versatile intermediate for synthesizing bioactive molecules. Further exploration into its biological activity and synthetic applications will undoubtedly contribute to advancements in drug discovery and development.